Cas no 122980-88-5 (ISOXAZOLE, 5-(DIFLUOROMETHYL)-3-OCTYL-)

• Product Name: ISOXAZOLE, 5-(DIFLUOROMETHYL)-3-OCTYL-
• CAS No: 122980-88-5
• MF: C₁₂H₁₉F₂NO
• MW: 231.282170534134
• CID: 3449251
• PubChem ID: 14297167
• Update Time: 2025-04-21

ISOXAZOLE, 5-(DIFLUOROMETHYL)-3-OCTYL- Chemical and Physical Properties

Names and Identifiers

• ISOXAZOLE, 5-(DIFLUOROMETHYL)-3-OCTYL-
• DTXSID901293598
• 5-(Difluoromethyl)-3-octylisoxazole
• 122980-88-5

• Inchi： 1S/C12H19F2NO/c1-2-3-4-5-6-7-8-10-9-11(12(13)14)16-15-10/h9,12H,2-8H2,1H3
• InChI Key： IQYOQMOUFQZJKQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CCCCCCCC)=NO1)F

Computed Properties

• Exact Mass: 231.14347055Da
• Monoisotopic Mass: 231.14347055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26Ų